Cas no 2680862-75-1 (2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}-1,3-thiazole-4-carboxylic acid
• CAS No: 2680862-75-1
• MF: C₁₃H₁₆N₂O₄S
• MW: 296.342142105103
• CID: 5636362
• PubChem ID: 165921692
• Update Time: 2025-06-21

2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1,3-thiazole-4-carboxylic acid
• EN300-28289501
• 2680862-75-1
• 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C13H16N2O4S/c1-2-7-19-13(18)15-5-3-9(4-6-15)11-14-10(8-20-11)12(16)17/h2,8-9H,1,3-7H2,(H,16,17)
• InChI Key： DABRTRUTXUWBMF-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1CCN(C(=O)OCC=C)CC1

Computed Properties

• Exact Mass: 296.08307817g/mol
• Monoisotopic Mass: 296.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Additional information on 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}-1,3-thiazole-4-carboxylic acid

Introduction to 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}-1,3-thiazole-4-carboxylic acid (CAS No. 2680862-75-1)

2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}-1,3-thiazole-4-carboxylic acid, identified by the CAS number 2680862-75-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine ring, a thiazole moiety, and an ester functionality. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to enhance binding affinity and metabolic stability. In 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}-1,3-thiazole-4-carboxylic acid, the piperidine ring is further functionalized with a thiazole group, which is another heterocyclic scaffold frequently encountered in medicinal chemistry. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two heterocycles in a single molecule suggests potential synergistic effects that could be exploited for therapeutic purposes.

The ester functionality at the 1-position of the propenyl group in this compound is another key feature that merits attention. Ester groups are often employed in drug design due to their versatility in modifying solubility, bioavailability, and metabolic profiles. The specific positioning of this ester moiety in 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}-1,3-thiazole-4-carboxylic acid may influence its reactivity and interactions with biological targets. This has led researchers to explore its potential as a building block for more complex pharmacological entities.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between this compound and biological targets. Studies have indicated that the structural features of 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}-1,3-thiazole-4-carboxylic acid may facilitate binding to specific protein receptors or enzymes involved in critical cellular pathways. For instance, the piperidine and thiazole moieties could interact with hydrophobic pockets or aromatic residues, while the ester group might engage in hydrogen bonding or other polar interactions.

The synthesis of 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}-1,3-thiazole-4-carboxylic acid presents unique challenges due to its complex structural architecture. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as multi-step organic synthesis, coupled with advanced purification methods like high-performance liquid chromatography (HPLC), have enabled researchers to produce high-purity samples of this compound. These advancements are crucial for conducting thorough biochemical and pharmacological evaluations.

In the realm of drug discovery, 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}-1,3-thiazole-4-carboxylic acid has been investigated for its potential therapeutic applications. Preliminary studies have suggested that it may exhibit inhibitory effects on certain enzymes or receptors associated with diseases such as cancer and inflammation. For example, the thiazole moiety has been shown to modulate the activity of enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, the piperidine ring may contribute to stabilizing the binding affinity of the molecule to target proteins.

The ester group in 2-{1-(propenol)-carbonylpiperidinyl}-thiazole carboxylic acid also plays a pivotal role in determining its pharmacological profile. Esterases present in biological systems can hydrolyze this group, potentially leading to bioactivation or detoxification depending on the context. This feature has prompted researchers to explore prodrug strategies where the ester functionality serves as a site for controlled release or activation upon administration.

Recent research has also highlighted the importance of structure-based drug design in optimizing the efficacy and selectivity of compounds like 2-{(E)-hexenyl carbamoyl)piperidinyl}thiazole carboxylic acid. By leveraging high-resolution crystal structures of protein targets obtained through techniques like X-ray crystallography or cryo-electron microscopy (cryoEM), chemists can fine-tune the molecular structure to improve binding interactions. This approach has been instrumental in developing next-generation drugs with enhanced therapeutic profiles.

The potential applications of CAS No 2680862 75 1 extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for designing bioconjugates or prodrugs that can be targeted to specific tissues or cells. For instance, attaching imaging agents or cytotoxic payloads to this molecule could lead to novel diagnostic or therapeutic modalities.

Another exciting avenue being explored is the use of this compound as a scaffold for developing inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often considered challenging targets for small-molecule intervention. However, the multifaceted binding sites present in PPIs offer opportunities for designing molecules that can disrupt these interactions effectively.

In conclusion,this compound represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The combination of a piperidine ring, a thiazole moiety, and an ester functionality provides a rich framework for designing molecules with tailored pharmacological properties. As research continues to uncover new insights into its mechanisms of action and applications,CAS No 2680862 75 1 is poised to play an important role in advancing therapeutic strategies across multiple disease areas.